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Compound of Interest

Compound Name: Fluroxypyr-meptyl

Cat. No.: B042059

An In-Depth Technical Guide to the Chemical and Physical Properties of Fluroxypyr-meptyl

Introduction

Fluroxypyr-meptyl is the 1-methylheptyl ester form of fluroxypyr, a systemic, post-emergence
herbicide.[1][2] Belonging to the synthetic auxin class of herbicides, it is utilized to control
broadleaf weeds in various agricultural settings, including cereals, corn, pastures, and
orchards.[1][3] After application, fluroxypyr-meptyl is absorbed by the plant and hydrolyzed to
its herbicidally active form, fluroxypyr acid.[1] This acid mimics the plant growth hormone auxin,
leading to characteristic responses such as leaf curling and distorted growth, ultimately
resulting in the death of susceptible plants.[1] This guide provides a comprehensive overview of
the core chemical and physical properties of fluroxypyr-meptyl, detailed experimental
protocols for their determination, and visualizations of relevant biological and analytical
workflows.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of fluroxypyr-meptyl are summarized
in the table below. These properties are crucial for understanding its environmental fate,
behavior, and analytical determination.
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Property Value References

octan-2-yl 2-[(4-amino-3,5-
IUPAC Name dichloro-6-fluoro-2- [4]
pyridinyl)oxy]acetate

CAS Number 81406-37-3 [4][5]
Molecular Formula C15H21CI2FN203 [41[5]
Molecular Weight 367.24 g/mol [51[6]

White to off-white or slightly
Appearance . _ [71[8]
yellow crystalline solid

Melting Point 56 - 60 °C [8]

Decomposes before boiling;

Boiling Point 431.9 °C at 760 mmHg [9][10]
(Predicted)

Water Solubility 0.136 mg/L (at 20 °C, pH 7) [9]

Vapor Pressure 0.01 mPa (at 20 °C) [9]

Octanol-Water Partition

o 5.04 [9]
Coefficient (Log P)

Experimental Protocols for Property Determination

The determination of the physicochemical properties of a compound like fluroxypyr-meptyl is
guided by standardized international protocols, such as those published by the Organisation for
Economic Co-operation and Development (OECD). These guidelines ensure data quality and
comparability across different laboratories.

Melting Point/Melting Range (OECD Guideline 102)

This method determines the temperature at which a substance transitions from a solid to a
liquid state.[11][12]
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 Principle: A small, representative sample of the substance is heated at a controlled rate, and
the temperatures at which melting begins and is complete are recorded.[13] For crystalline
solids, this is a sharp point, while for impure substances, it occurs over a range.[11]

o Apparatus: A common method involves using a capillary tube to hold the sample, which is
then placed in a heated block or liquid bath apparatus equipped with a calibrated
temperature measuring device.[11][12] Differential Scanning Calorimetry (DSC) or
Differential Thermal Analysis (DTA) can also be used.[11]

o Methodology (Capillary Method):

o A small amount of the dry, powdered fluroxypyr-meptyl is packed into a thin-walled
capillary tube, sealed at one end.

o The tube is placed in the heating block of a melting point apparatus.

o The temperature is raised at a steady, slow rate (e.g., 1-2 °C per minute) near the
expected melting point.

o The temperature at which the first signs of liquid appear is recorded as the start of the
melting range.

o The temperature at which the last solid particle disappears is recorded as the end of the
melting range. At least two measurements are performed.[14]

Boiling Point (OECD Guideline 103)

This guideline describes methods for determining the temperature at which a liquid's vapor
pressure equals the atmospheric pressure.[4][15][16] Since fluroxypyr-meptyl decomposes
before boiling, this value is often predicted or determined under vacuum.

e Principle: Methods like ebulliometry, dynamic vapor pressure measurement, or distillation are
used to find the boiling temperature.[4][15] The measurement is typically corrected to
standard atmospheric pressure (101.325 kPa).[15]

o Apparatus: An ebulliometer, a dynamic vapor pressure apparatus, or standard distillation
glassware can be used.[15]
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e Methodology (Dynamic Method):

o The substance is placed in a vessel, and the pressure in the apparatus is gradually
reduced while the substance is stirred and maintained at a constant temperature.

o The pressure at which boiling begins is recorded.
o This procedure is repeated at several different temperatures.

o The boiling points at these pressures are recorded, and a vapor pressure-temperature
curve is plotted. The normal boiling point is then extrapolated from this curve.

Water Solubility (OECD Guideline 105)

This test determines the saturation mass concentration of a substance in water at a given
temperature.[8][10][17]

e Principle: A saturated solution of the test substance in water is prepared, and the
concentration of the substance in the aqueous phase is determined by a suitable analytical
method.[10] For substances with low solubility like fluroxypyr-meptyl, the Flask Method is
appropriate.[13][18]

o Apparatus: Temperature-controlled shaker or stirrer, centrifuge, and an appropriate analytical
instrument (e.g., HPLC-UV, LC-MS).

o Methodology (Flask Method):

o An excess amount of fluroxypyr-meptyl is added to a flask containing a known volume of
purified water.

o The flask is agitated in a constant temperature bath (e.g., 20 °C) for a sufficient period to
reach equilibrium (preliminary tests determine this time, often 24-48 hours).[13][17]

o After equilibration, the mixture is centrifuged or filtered to separate the undissolved solid
from the aqueous solution.

o The concentration of fluroxypyr-meptyl in the clear aqueous phase is quantified using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC).
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o The determination is performed at least in duplicate.[19]

Vapor Pressure (OECD Guideline 104)

This guideline provides methods to determine the saturation pressure of a substance above its
solid or liquid phase.[5][7][20]

e Principle: Various methods are available depending on the expected vapor pressure range.
For a substance with low volatility like fluroxypyr-meptyl, the gas saturation method or
effusion methods are suitable.[5][21]

o Apparatus: A temperature-controlled chamber, a system for passing a known volume of inert
gas, trapping system (e.g., sorbent tubes), and an analytical instrument (e.g., GC or LC-MS).

o Methodology (Gas Saturation Method):

o A stream of inert gas (e.g., nitrogen) is passed at a low, controlled flow rate through or
over a sample of fluroxypyr-meptyl, which is maintained at a constant temperature.

o The gas becomes saturated with the vapor of the substance.
o The vapor is then trapped from the gas stream using a suitable sorbent.
o The amount of trapped substance is quantified by a sensitive analytical method.

o The vapor pressure is calculated from the mass of substance collected, the volume of gas
passed through, and the substance's molecular weight, using the ideal gas law.
Measurements are made at a minimum of two temperatures.[5][20]

Partition Coefficient (n-octanol/water) (OECD Guideline
117)

This method determines the n-octanol/water partition coefficient (Po1) using High-Performance
Liquid Chromatography (HPLC).[6][9][22]

 Principle: The logarithm of the retention time of a substance on a reversed-phase HPLC
column is linearly correlated with its log Poi.[9][23] The system is calibrated using reference
substances with known log P values.
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o Apparatus: An HPLC system with a pump, injection valve, a reversed-phase column (e.g.,
C18), and a UV detector.

o Methodology:

o

A set of 5 to 8 reference compounds with known log Poi values, bracketing the expected
log Poi of fluroxypyr-meptyl, are selected.

o The HPLC system is operated under isocratic conditions (constant mobile phase
composition, e.g., methanol/water).[9]

o The retention times of the reference compounds are determined.

o A calibration graph is constructed by plotting the logarithm of the retention factor (k) versus
the known log Poi values of the reference compounds.

o Fluroxypyr-meptyl is then injected under the same conditions, and its retention time is
measured in duplicate.[9]

o The log Poi of fluroxypyr-meptyl is determined by interpolation from the calibration curve.
[23]

Signaling Pathways and Experimental Workflows
Signaling Pathway: Fluroxypyr-meptyl Induced
Apoptosis

Recent research has shown that fluroxypyr-meptyl can induce apoptosis (programmed cell
death) in bovine mammary gland epithelial cells. This process is mediated through the
modulation of the PISK (Phosphoinositide 3-kinase) and MAPK (Mitogen-activated protein
kinase) signaling pathways, as well as the induction of endoplasmic reticulum (ER) stress.[24]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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